rac-(1R,3R)-3-methoxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid
Overview
Description
Rac-(1R,3R)-3-methoxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid, also known as RMTCA, is a cyclopentane carboxylic acid derivative that has been studied extensively in the scientific community due to its various applications in the laboratory. This compound has been used in various synthesis methods, and its mechanism of action has been well-documented. Furthermore, RMTCA has been studied for its biochemical and physiological effects, as well as its advantages and limitations for lab experiments.
Mechanism of Action
The mechanism of action of rac-(1R,3R)-3-methoxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid is not yet fully understood. However, it has been suggested that rac-(1R,3R)-3-methoxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid may act as a catalyst in the synthesis of various organic compounds, peptides, and proteins. Additionally, rac-(1R,3R)-3-methoxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid has been studied for its potential use as a drug delivery system, as it has been shown to interact with various drug targets, such as proteins and enzymes. Furthermore, rac-(1R,3R)-3-methoxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid has been studied for its potential use in the treatment of various diseases, such as cancer, Alzheimer’s disease, and Parkinson’s disease.
Biochemical and Physiological Effects
The biochemical and physiological effects of rac-(1R,3R)-3-methoxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid have been studied extensively in the scientific community. It has been suggested that rac-(1R,3R)-3-methoxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid may have a variety of effects on the body, including anti-inflammatory, anti-oxidant, and anti-cancer effects. Additionally, rac-(1R,3R)-3-methoxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid has been studied for its potential use in the treatment of various diseases, such as cancer, Alzheimer’s disease, and Parkinson’s disease. Furthermore, rac-(1R,3R)-3-methoxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid has been studied for its potential use in the development of new drugs, as well as in the treatment of various neurological disorders.
Advantages and Limitations for Lab Experiments
Rac-(1R,3R)-3-methoxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid has several advantages for use in laboratory experiments. First, rac-(1R,3R)-3-methoxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid is a relatively stable compound, making it suitable for use in long-term experiments. Additionally, rac-(1R,3R)-3-methoxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid is relatively easy to synthesize, which makes it suitable for use in large-scale experiments. Furthermore, rac-(1R,3R)-3-methoxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid is a relatively non-toxic compound, making it safe for use in laboratory experiments. However, rac-(1R,3R)-3-methoxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid has several limitations for use in laboratory experiments. First, rac-(1R,3R)-3-methoxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid is a relatively expensive compound, making it unsuitable for use in large-scale experiments. Additionally, rac-(1R,3R)-3-methoxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid is a relatively reactive compound, making it unsuitable for use in long-term experiments.
Future Directions
The potential future directions for rac-(1R,3R)-3-methoxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid are numerous. First, rac-(1R,3R)-3-methoxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid could be studied further for its potential use in drug delivery systems, as well as in the development of new drugs. Additionally, rac-(1R,3R)-3-methoxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid could be studied further for its potential use in the treatment of various diseases, such as cancer, Alzheimer’s disease, and Parkinson’s disease. Furthermore, rac-(1R,3R)-3-methoxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid could be studied further for its potential use in the treatment of various neurological disorders. Finally, rac-(1R,3R)-3-methoxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid could be studied further for its potential use in the synthesis of various organic compounds, peptides, and proteins.
Synthesis Methods
The synthesis of rac-(1R,3R)-3-methoxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid has been studied extensively in the scientific community. One of the most commonly used methods for its synthesis is the reaction of 4-methoxy-1-trifluoromethylcyclohexanecarboxylic acid with sodium hydroxide. This reaction is conducted in an aqueous solution and the resulting product is then purified by recrystallization. Other methods of synthesis include the reaction of 4-methoxy-1-trifluoromethylcyclohexanecarboxylic acid with sodium hydroxide in aqueous solution, and the reaction of 4-methoxy-1-trifluoromethylcyclohexanecarboxylic acid with anhydrous sodium carbonate in an aqueous solution.
Scientific Research Applications
Rac-(1R,3R)-3-methoxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid has been studied extensively for its various applications in the laboratory. This compound has been used in various synthesis methods, such as the synthesis of organic compounds, peptides, and proteins. Furthermore, rac-(1R,3R)-3-methoxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid has been studied for its potential use in drug delivery systems, as well as in the development of new drugs. Additionally, rac-(1R,3R)-3-methoxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid has been studied for its potential use in the treatment of various diseases, such as cancer, Alzheimer’s disease, and Parkinson’s disease.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,3R)-3-methoxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid involves the introduction of a methoxy group and a trifluoromethyl group onto a cyclopentane ring, followed by carboxylation of the resulting compound.", "Starting Materials": [ "Cyclopentadiene", "Methanol", "Trifluoromethyl iodide", "Sodium hydride", "Carbon dioxide", "Diethyl ether", "Chloroacetic acid", "Sodium hydroxide" ], "Reaction": [ "Cyclopentadiene is reacted with methanol and trifluoromethyl iodide in the presence of sodium hydride to form rac-(1R,3R)-3-methoxy-1-(trifluoromethyl)cyclopentene.", "The resulting cyclopentene is then carboxylated using carbon dioxide in the presence of a base such as sodium hydroxide to form rac-(1R,3R)-3-methoxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid.", "The carboxylic acid can be further modified by reacting it with chloroacetic acid to form the corresponding ester or amide derivatives." ] } | |
CAS RN |
2624108-66-1 |
Product Name |
rac-(1R,3R)-3-methoxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid |
Molecular Formula |
C8H11F3O3 |
Molecular Weight |
212.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
